Cas no 1421522-28-2 (2-methyl-N-(pyridin-2-yl)-6-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}pyrimidin-4-amine)

• Product Name: 2-methyl-N-(pyridin-2-yl)-6-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}pyrimidin-4-amine
• CAS No: 1421522-28-2
• MF: C₂₁H₂₁F₃N₆O₂S
• MW: 478.490652799606
• CID: 5364347
• Update Time: 2025-06-25

2-methyl-N-(pyridin-2-yl)-6-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-2-pyridinyl-6-[4-[[3-(trifluoromethyl)phenyl]sulfonyl]-1-piperazinyl]-4-pyrimidinamine
• 2-methyl-N-(pyridin-2-yl)-6-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}pyrimidin-4-amine

• Inchi： 1S/C21H21F3N6O2S/c1-15-26-19(28-18-7-2-3-8-25-18)14-20(27-15)29-9-11-30(12-10-29)33(31,32)17-6-4-5-16(13-17)21(22,23)24/h2-8,13-14H,9-12H2,1H3,(H,25,26,27,28)
• InChI Key： DVSZNLZWKAMSIP-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(S(C3=CC=CC(C(F)(F)F)=C3)(=O)=O)CC2)=CC(NC2=NC=CC=C2)=N1

Experimental Properties

• Density: 1.426±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 630.1±65.0 °C(Predicted)
• pka: 7.47±0.10(Predicted)

Additional information on 2-methyl-N-(pyridin-2-yl)-6-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}pyrimidin-4-amine

Introduction to Compound with CAS No. 1421522-28-2 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 1421522-28-2 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, formally known as 2-methyl-N-(pyridin-2-yl)-6-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}pyrimidin-4-amine, represents a pinnacle of molecular design in the quest for novel pharmacological agents.

The molecular framework of this compound is characterized by a pyrimidine core, which is a common motif in many bioactive molecules. The pyrimidine ring is flanked by various substituents that contribute to its distinct pharmacological profile. Specifically, the presence of a methyl group at the 2-position, a pyridine ring at the N-position, and a piperazine moiety linked to a trifluoromethyl-substituted benzenesulfonyl group at the 6-position imparts unique electronic and steric properties to the molecule.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with neurological disorders. The compound 2-methyl-N-(pyridin-2-yl)-6-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}pyrimidin-4-amine has emerged as a promising candidate in this area due to its ability to interact with specific receptors and enzymes involved in neurotransmission.

One of the most intriguing aspects of this compound is its interaction with serotonin receptors. Serotonin, often referred to as the "feel-good" neurotransmitter, plays a crucial role in regulating mood, sleep, and appetite. By targeting serotonin receptors, this compound has the potential to develop into treatments for conditions such as depression, anxiety, and obsessive-compulsive disorder (OCD). The trifluoromethyl group in its structure enhances binding affinity by increasing lipophilicity and reducing metabolic degradation.

Furthermore, the piperazine moiety is known for its ability to enhance solubility and bioavailability, making it an attractive feature for drug development. This structural element allows the compound to cross the blood-brain barrier more efficiently, which is essential for treating central nervous system (CNS) disorders. The benzenesulfonyl group contributes additional electronic properties that modulate receptor interactions, further tailoring the compound's pharmacological effects.

Recent studies have also explored the potential of this compound in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyrimidine core is known to have neuroprotective properties, and by incorporating it into a more complex molecule like 2-methyl-N-(pyridin-2-yl)-6-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}pyrimidin-4-amine, researchers aim to enhance these effects while minimizing side effects. Preliminary findings suggest that this compound can inhibit enzymes involved in the pathogenesis of these diseases without significant toxicity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that each intermediate step meets stringent quality standards before proceeding to the next stage.

In addition to its therapeutic potential, this compound has shown promise in preclinical studies as an anti-inflammatory agent. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and chronic pain conditions. By modulating inflammatory pathways, this compound could offer a new treatment paradigm for patients suffering from these conditions.

The development of novel pharmaceutical agents is often hindered by issues related to drug resistance and off-target effects. However, the unique structure of 2-methyl-N-(pyridin-2-yl)-6-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}pyrimidin-4-amine suggests that it may exhibit lower propensity for resistance development compared to existing drugs. Its multifaceted interactions with biological targets provide a robust foundation for designing next-generation therapeutics that are both effective and durable.

The future of pharmaceutical research lies in our ability to design molecules that can precisely target disease-causing pathways while sparing healthy tissues. The compound with CAS number 1421522-28-2, particularly its derivative 2-methyl-N-(pyridin-2-yl)-6-{4-[3-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}pyrimidin-4-amine, exemplifies this approach by integrating multiple pharmacophores into a single molecule. This strategy not only enhances therapeutic efficacy but also opens new avenues for treating complex diseases that were previously difficult to manage.

In conclusion, Compound with CAS number 1421522-28-2 represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and multifaceted biological activities make it a promising candidate for treating various neurological and inflammatory disorders. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in shaping the future of medicine.